Cas no 2156843-86-4 (3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid)

• Product Name: 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid
• CAS No: 2156843-86-4
• MF: C₉H₁₀ClN₃O₃
• MW: 243.647000789642
• CID: 5638131
• PubChem ID: 165911251
• Update Time: 2025-06-08

3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyrimidin-4-yl)-2-acetamidopropanoic acid
• EN300-28277734
• 2156843-86-4
• 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid

• Inchi： 1S/C9H10ClN3O3/c1-5(14)12-7(8(15)16)4-6-2-3-11-9(10)13-6/h2-3,7H,4H2,1H3,(H,12,14)(H,15,16)
• InChI Key： OWYGOURGOHLSDD-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(CC(C(=O)O)NC(C)=O)=N1

Computed Properties

• Exact Mass: 243.0410689g/mol
• Monoisotopic Mass: 243.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.2Ų

Additional information on 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid

Comprehensive Overview of 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid (CAS No. 2156843-86-4)

3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid (CAS No. 2156843-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloropyrimidine and acetamidopropanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a heterocyclic pyrimidine ring with a carboxylic acid functional group, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid has surged due to its potential applications in targeted therapy and precision medicine. Researchers are particularly interested in its role as a precursor for kinase inhibitors, which are pivotal in treating various diseases. The compound's chloro-substituted pyrimidine core is a key feature that enhances its reactivity, enabling efficient modifications for tailored therapeutic agents.

The synthesis of 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid involves multi-step organic reactions, often starting from readily available pyrimidine derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to improve yield and purity. These innovations align with the growing trend of green chemistry, where researchers prioritize sustainable and efficient synthetic routes.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory applications. Its stability is influenced by factors such as pH and temperature, which are critical considerations for storage and handling.

Another area of interest is the compound's potential role in cancer research. The pyrimidine scaffold is a common motif in anticancer drugs, and modifications to its structure can lead to novel therapeutics with improved efficacy and reduced side effects. Researchers are exploring the incorporation of 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid into larger molecular frameworks to target specific biomarkers associated with disease progression.

From an industrial perspective, the scalability of 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid production is a topic of discussion. Companies are investing in process optimization to meet the rising demand while maintaining cost-effectiveness. The use of continuous flow chemistry and automated synthesis platforms has shown promise in achieving these goals, reflecting the broader shift toward Industry 4.0 in chemical manufacturing.

In summary, 3-(2-Chloropyrimidin-4-yl)-2-acetamidopropanoic acid (CAS No. 2156843-86-4) is a compound of immense scientific and industrial relevance. Its unique structural features and diverse applications make it a focal point in modern medicinal chemistry and drug development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing personalized medicine and therapeutic innovation.